Cas no 10526-07-5 (1,3-Bis(3-aminophenoxy)benzene)

1,3-Bis(3-aminophenoxy)benzene is a high-purity aromatic diamine monomer with a symmetrical molecular structure, widely used as a key intermediate in polyimide and epoxy resin synthesis. Its rigid yet flexible backbone, derived from the ether-linked aromatic rings, enhances thermal stability and mechanical properties in high-performance polymers. The presence of two reactive amino groups facilitates crosslinking, improving chemical resistance and dimensional stability in cured resins. This compound is particularly valued in aerospace, electronics, and coatings industries for its ability to impart high glass transition temperatures (Tg) and low dielectric constants. Its consistent quality and reliability make it suitable for demanding applications requiring precise polymer engineering.

1,3-Bis(3-aminophenoxy)benzene structure

10526-07-5 structure

Product Name:1,3-Bis(3-aminophenoxy)benzene

CAS No:10526-07-5

MF:C₁₈H₁₆N₂O₂

MW:292.331844329834

MDL:MFCD00043718

CID:48642

PubChem ID:87564295

Update Time:2025-10-17

1,3-Bis(3-aminophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 3,3'-(1,3-Phenylenebis(oxy))dianiline
- 3-[3-(3-Aminophenoxy)phenoxy]aniline
- 3,3'-Phenylenedioxydianiline
- 1,3-Bis(3-aminophenoxy)benzene
- 1,3-BIS(3-AMINOPHENOXY)BENZENE,WHITE POWDER
- Resorcinol Bis(3-aminophenyl) Ether
- TPE-M
- APB-133
- 1,3,3-APB
- TIMTEC-BB SBB008356
- 1,3-Bis(m-aminophenoxy)benzene
- 3,3-m-Phenylenebis(oxyaniline)
- 1,3-PHENYLENEBIS(3-OXYANILINE)
- 1,3-BIS(3-AMINOPHENO
- Benzenamine, 3,3'-[1,3-phenylenebis(oxy)]bis-
- 1,3-bis-(3-Aminophenoxy)benzene
- DKKYOQYISDAQER-UHFFFAOYSA-N
- 3-[3-(3-Aminophenoxy)phenoxy]phenylamine
- Benzenamine, 3,3'-(1,3-phenylenebis(oxy))bis-
- 3,3'-[1,3-Phenylenebis(oxy)]dianiline
- 3,3'-(m-Phenylenedioxy)dianiline
- EINECS 234-082-6
- CS-0156879
- W-108791
- 1,3'-Bis(3-aminophenoxy)benzene
- AMY8630
- SCHEMBL84301
- 3-[3-(3-Aminophenoxy)phenoxy]phenylamine #
- SB66376
- 3,3'-(m-Phenylenebis(oxy))dianiline
- MFCD00043718
- A801181
- SY033981
- AS-14991
- AKOS015895836
- 10526-07-5
- FT-0606560
- DTXSID4065109
- B1370
- 3,3'-(1,3-Phenylenedioxy)dianiline-15N2
- NS00023361
- Acetic acid, p-arsonophenoxy-
- DB-080771
- MDL： MFCD00043718
- Inchi： 1S/C18H16N2O2/c19-13-4-1-6-15(10-13)21-17-8-3-9-18(12-17)22-16-7-2-5-14(20)11-16/h1-12H,19-20H2
- InChI Key： DKKYOQYISDAQER-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C=1)N)C1C=CC=C(C=1)OC1C=CC=C(C=1)N

Computed Properties

Exact Mass: 292.12100
Monoisotopic Mass: 292.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.6
Topological Polar Surface Area: 70.5

Experimental Properties

Color/Form: Not available
Density: 1.243
Melting Point: 107.0 to 109.0 deg-C
Boiling Point: 479.9℃ at 760 mmHg
Flash Point: 264.8±18.2 °C
Refractive Index: 1.667
PSA: 70.50000
LogP: 5.59800
Solubility: Not available

1,3-Bis(3-aminophenoxy)benzene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302+H312+H332
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
Hazard Category Code： 20/21/22
Safety Instruction： S26-S36/37/39
Storage Condition：Store at room temperature
Risk Phrases：R20/21/22
Safety Term：26-36/37/39

1,3-Bis(3-aminophenoxy)benzene Customs Data

HS CODE：2922299090
Customs Data：

China Customs Code:
2922299090

Overview:

2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-Bis(3-aminophenoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019122388-25g	3,3'-(1,3-Phenylenebis(oxy))dianiline	10526-07-5	97%	25g	$401.80	2023-09-04
Alichem	A019122388-100g	3,3'-(1,3-Phenylenebis(oxy))dianiline	10526-07-5	97%	100g	$426.40	2023-09-04
BAI LING WEI Technology Co., Ltd.	377559-1G	1,3-Bis(3-aminophenoxy)benzene, 97%	10526-07-5	97%	1G	￥ 76	2022-04-26
BAI LING WEI Technology Co., Ltd.	377559-5G	1,3-Bis(3-aminophenoxy)benzene, 97%	10526-07-5	97%	5G	￥ 230	2022-04-26
BAI LING WEI Technology Co., Ltd.	377559-25G	1,3-Bis(3-aminophenoxy)benzene, 97%	10526-07-5	97%	25G	￥ 744	2022-04-26
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY033981-1g	1,3-Bis(3-aminophenoxy)benzene	10526-07-5	>98%	1g	¥28.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY033981-5g	1,3-Bis(3-aminophenoxy)benzene	10526-07-5	>98%	5g	¥82.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY033981-10g	1,3-Bis(3-aminophenoxy)benzene	10526-07-5	>98%	10g	¥149.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY033981-25g	1,3-Bis(3-aminophenoxy)benzene	10526-07-5	>98%	25g	¥286.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY033981-100g	1,3-Bis(3-aminophenoxy)benzene	10526-07-5	>98%	100g	¥1135.00	2024-07-09

1,3-Bis(3-aminophenoxy)benzene Production Method

1,3-Bis(3-aminophenoxy)benzene Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:10526-07-5)1,3-Bis(3-aminophenoxy)benzene

Order Number:sfd18723;1620513

Stock Status:in Stock

Quantity:200kg/Company Customization

Purity:99.9%/98%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:10526-07-5)全间位三苯二醚二胺

Order Number:LE1620513

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:29

Price ($):discuss personally

Email:18501500038@163.com

1,3-Bis(3-aminophenoxy)benzene Related Literature

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2. Preparation of self-promoted hydroxy-containing phthalonitrile resins by an in situ reaction

Jianbo Wang,Jianghuai Hu,Ke Zeng,Gang Yang RSC Adv. 2015 5 105038
3. Molecular interactions of polyimides with single-walled carbon nanotubes

Jiyoung Park,Lee Drahushuk,Moon-Ho Ham,Sang Wook Kang,Joon Hyun Baik,Steven Shimizu,Michael S. Strano,Changsik Song Polym. Chem. 2013 4 290
4. Self-curing triphenol A-based phthalonitrile resin precursor acts as a flexibilizer and curing agent for phthalonitrile resin

Yue Hu,Zhihuan Weng,Yu Qi,Jinyan Wang,Shouhai Zhang,Cheng Liu,Lishuai Zong,Xigao Jian RSC Adv. 2018 8 32899
5. Temperature for curing phthalonitrile-terminated poly(phthalazinone ether nitrile) reduced by a mixed curing agent and its curing behavior

Zhihuan Weng,Jiayi Fu,Lishuai Zong,Cheng Liu,Jinyan Wang,Xigao Jian RSC Adv. 2015 5 92055

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